Cas no 909406-64-0 ([rel-(1R,5S,6s)-3-oxabicyclo[3.1.0]hexan-6-yl]methanamine)

[rel-(1R,5S,6s)-3-oxabicyclo[3.1.0]hexan-6-yl]methanamine structure
909406-64-0 structure
Product Name:[rel-(1R,5S,6s)-3-oxabicyclo[3.1.0]hexan-6-yl]methanamine
CAS No:909406-64-0
MF:C6H11NO
MW:113.157641649246
CID:3162549
PubChem ID:55285236
Update Time:2025-09-22

[rel-(1R,5S,6s)-3-oxabicyclo[3.1.0]hexan-6-yl]methanamine Chemical and Physical Properties

Names and Identifiers

    • exo-3-Oxabicyclo[3.1.0]hexane-6-methanamine
    • [rel-(1R,5S,6s)-3-oxabicyclo[3.1.0]hexan-6-yl]methanamine
    • 909406-64-0
    • SB11594
    • AKOS006351160
    • (1R,5S,6R)-3-oxabicyclo[3.1.0]hexan-6-ylmethanamine
    • trans-3-Oxabicyclo[3.1.0]hexane-6-methylamine
    • P14694
    • [(1R,5S)-3-oxabicyclo[3.1.0]hexan-6-yl]methanamine
    • [(1S,5R)-3-oxabicyclo[3.1.0]hexan-6-yl]methanamine
    • SCHEMBL8243249
    • trans-3-Oxabicyclo[3.1.0]hexan-6-ylmethanamine
    • Inchi: 1S/C6H11NO/c7-1-4-5-2-8-3-6(4)5/h4-6H,1-3,7H2/t4?,5-,6+
    • InChI Key: AWZIRBSKQVRHQS-GOHHTPAQSA-N
    • SMILES: O1C[C@H]2C(CN)[C@H]2C1

Computed Properties

  • Exact Mass: 113.084063974g/mol
  • Monoisotopic Mass: 113.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 94.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 35.2Ų

[rel-(1R,5S,6s)-3-oxabicyclo[3.1.0]hexan-6-yl]methanamine Pricemore >>

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